2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide

• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol
• IUPAC Name: 2,4,5-trimethyl-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C14H16N2O2S/c1-10-7-12(3)14(8-11(10)2)19(17,18)16-13-5-4-6-15-9-13/h4-9,16H,1-3H3
• InChI Key: OXJKPFPIRWWGAI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CN=CC=C2)C

Description

2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide, also known as TPN-10, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent in various diseases. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry due to their antibacterial, antifungal, and antiviral properties. TPN-10 has been shown to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in various cancers and plays a crucial role in tumor growth and metastasis. By inhibiting CAIX, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide can inhibit tumor growth and metastasis. 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. In cancer research, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to inhibit tumor growth, induce apoptosis, and inhibit angiogenesis. In diabetes research, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to improve insulin sensitivity and glucose tolerance. In inflammation research, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has several advantages for lab experiments, including its unique mechanism of action, its ability to inhibit tumor growth and metastasis, and its anti-inflammatory properties. However, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide. One potential direction is the development of 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide analogs that have improved solubility and efficacy. Another direction is the investigation of 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide's potential use in combination with other therapies, such as chemotherapy and immunotherapy. Additionally, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide may have potential applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Further research is needed to fully understand the potential of 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide in these areas.

Synthesis Methods

2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 2,4,5-trimethylbenzenesulfonyl chloride with 3-pyridinylamine. The resulting intermediate is then treated with a base to yield 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide. The synthesis of 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been optimized to increase yield and purity, making it a viable compound for further research.

Scientific Research Applications

2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been studied for its potential use in various diseases, including cancer, diabetes, and inflammation. In cancer research, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In diabetes research, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to improve insulin sensitivity and glucose tolerance in animal models. In inflammation research, 2,4,5-trimethyl-N-(3-pyridinyl)benzenesulfonamide has been shown to reduce inflammation in animal models of rheumatoid arthritis and inflammatory bowel disease.